Cas no 72611-71-3 (Thiazole,5-methyl-2-(2-methylpropyl)-)

• Product Name: Thiazole,5-methyl-2-(2-methylpropyl)-
• CAS No: 72611-71-3
• MF: C₈H₁₃NS
• MW: 155.26052069664
• CID: 549833
• Update Time: 2024-03-05

Thiazole,5-methyl-2-(2-methylpropyl)- Chemical and Physical Properties

Names and Identifiers

• Thiazole,5-methyl-2-(2-methylpropyl)-
• 2-Isobutyl-5-methylthiazole
• 2-Isobutyl-5-methyl-1,3-thiazole
• Thiazole, 5-methyl-2-(2-methylpropyl)-

• Inchi： 1S/C8H13NS/c1-6(2)4-8-9-5-7(3)10-8/h5-6H,4H2,1-3H3
• InChI Key： SOWKBUUNEGNLMS-UHFFFAOYSA-N
• SMILES： S1C(C)=CN=C1CC(C)C

Computed Properties

• Exact Mass: 155.07699
• Monoisotopic Mass: 155.077
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 103
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0

Experimental Properties

• PSA: 12.89